[(3S)-3,4-dihydro-1H-2-benzopyran-3-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Catalysis and Chemical Synthesis
[(3S)-3,4-dihydro-1H-2-benzopyran-3-yl]methanol and its derivatives have shown significance in catalysis and chemical synthesis. For instance, a ligand similar to this compound has been utilized in the Huisgen 1,3-dipolar cycloaddition, showing effectiveness in catalyst formation and compatibility with various chemical groups (Ozcubukcu et al., 2009). Additionally, applications in N-methylation of amines using methanol as a hydrogen source and C1 synthon in the presence of a ruthenium catalyst have been reported, demonstrating its versatility in organic synthesis (Sarki et al., 2021).
Methanol Conversion and Energy Technologies
The use of methanol, closely related to [(3S)-3,4-dihydro-1H-2-benzopyran-3-yl]methanol, has been explored extensively in energy technologies. For instance, studies on methanol synthesis from carbon dioxide using iron(II) scorpionate catalysts highlight the potential for eco-friendly fuel production (Ribeiro et al., 2017). Furthermore, the catalytic conversion of methanol into other useful chemicals, such as methyl-t-butyl ether using clay catalysts, demonstrates its applicability in industrial chemical processes (Adams et al., 1982).
Pharmaceutical and Bioactive Compound Synthesis
This compound and its derivatives are also valuable in the synthesis of pharmaceutical agents. For example, its derivatives have been used in the synthesis of venlafaxine and imipramine, highlighting its importance in pharmaceutical chemistry (Sarki et al., 2021). Additionally, the synthesis of new bioactive compounds, such as champanones from Campomanesia lineatifolia, indicates its potential in the discovery of new therapeutic agents (Bonilla et al., 2005).
Safety And Hazards
properties
IUPAC Name |
[(3S)-3,4-dihydro-1H-isochromen-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-4,10-11H,5-7H2/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCNRRGSWSVZQKB-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=CC=CC=C21)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](OCC2=CC=CC=C21)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3S)-3,4-dihydro-1H-2-benzopyran-3-yl]methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.